molecular formula C11H14O2 B8805350 1-Cyclopropyl-3,5-dimethoxybenzene

1-Cyclopropyl-3,5-dimethoxybenzene

Cat. No. B8805350
M. Wt: 178.23 g/mol
InChI Key: QVDGZUWWQSDVNH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Cyclopropyl-3,5-dimethoxybenzene is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Cyclopropyl-3,5-dimethoxybenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Cyclopropyl-3,5-dimethoxybenzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Cyclopropyl-3,5-dimethoxybenzene

Molecular Formula

C11H14O2

Molecular Weight

178.23 g/mol

IUPAC Name

1-cyclopropyl-3,5-dimethoxybenzene

InChI

InChI=1S/C11H14O2/c1-12-10-5-9(8-3-4-8)6-11(7-10)13-2/h5-8H,3-4H2,1-2H3

InChI Key

QVDGZUWWQSDVNH-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1)C2CC2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-bromo-3,5-dimethoxybenzene (2.00 g, 9.21 mmol) in dioxane (30 mL) and water (10 mL) were added potassium cyclopropyl trifluoroborate (2.73 g, 18.4 mmol), 2-dicyclohexylphosphino-2′,6′-dimethoxybiphenyl (756 mg, 1.84 mmol), palladium(II) acetate (207 mg, 0.92 mmol) and cesium carbonate (18.0 g, 55.3 mmol), and the mixture was heated at 100° C. for 16 hours. After the reaction was completed, water was added to the reaction mixture, which was extracted with ethyl acetate and dried over anhydrous magnesium sulfate, and the solvent was distilled off under reduced pressure. The residue was purified by silica gel column chromatography (n-heptane/ethyl acetate: 3/1) to obtain the title compound (1.61 g, 9.03 mmol).
Quantity
2 g
Type
reactant
Reaction Step One
[Compound]
Name
potassium cyclopropyl trifluoroborate
Quantity
2.73 g
Type
reactant
Reaction Step One
Quantity
756 mg
Type
reactant
Reaction Step One
Quantity
18 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
207 mg
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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